1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one

• Molecular Formula: C22H25N3O5S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one
• InChI: InChI=1S/C22H25N3O5S2/c26-22-12-18-31(27,28)25(22)20-8-10-21(11-9-20)32(29,30)24-16-14-23(15-17-24)13-4-7-19-5-2-1-3-6-19/h1-11H,12-18H2/b7-4+
• InChI Key: PKHRISNLXXPBNN-QPJJXVBHSA-N
• Isomeric SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4
• SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)CC=CC4=CC=CC=C4

Description

1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one is a compound that belongs to the thiazolidinedione class of drugs. This compound has gained significant attention due to its potential applications in the field of medicinal chemistry. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one is not fully understood. However, studies have suggested that the compound exerts its anticancer activity by inducing apoptosis in cancer cells. The compound has also been shown to inhibit the activity of various enzymes and transcription factors that are involved in cancer cell proliferation.
Biochemical and physiological effects:
1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one has been shown to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. In addition, the compound has also been shown to increase insulin sensitivity and glucose uptake in cells, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one in lab experiments include its potent anticancer activity, anti-inflammatory properties, and antidiabetic effects. However, the limitations of using the compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one. These include further studies on the compound's mechanism of action, optimization of the synthesis method to improve yield and purity, and testing the compound's efficacy in animal models. In addition, the compound's potential for use in combination therapy with other anticancer drugs should also be explored.

Synthesis Methods

The synthesis of 1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one has been reported in the literature using various methods. One of the most commonly used methods is the reaction of 4-(4-(3-phenylprop-2-enyl)piperazin-1-yl)benzenesulfonamide with 2-(4-formylphenyl)-1,3-thiazolidin-4-one in the presence of a base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

1,1-dioxo-2-[4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonylphenyl]-1,2-thiazolidin-3-one has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been shown to exhibit potent anticancer activity against various cancer cell lines. In addition, the compound has also been shown to possess anti-inflammatory, antidiabetic, and antiviral properties.